Cas no 893985-60-9 (2,6-dimethoxy-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide)

• Product Name: 2,6-dimethoxy-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
• CAS No: 893985-60-9
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 5843977
• PubChem ID: 40506336
• Update Time: 2025-06-07

2,6-dimethoxy-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide
• 893985-60-9
• SR-01000909597
• 2,6-dimethoxy-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide
• 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide
• CCG-323805
• SR-01000909597-1
• F1897-0333
• AKOS024618008
• 2,6-dimethoxy-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

• Inchi： 1S/C21H19N3O3S/c1-13-12-28-21-23-16(11-24(13)21)14-7-9-15(10-8-14)22-20(25)19-17(26-2)5-4-6-18(19)27-3/h4-12H,1-3H3,(H,22,25)
• InChI Key： DLBRPAFZJHRXPP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(C)=CSC3=N2)C=C1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 393.11471265g/mol
• Monoisotopic Mass: 393.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.1Ų

Additional information on 2,6-dimethoxy-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

Introduction to 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 893985-60-9)

2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 893985-60-9, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide consists of a benzamide core substituted with a phenyl ring at the N-position. This phenyl ring is further modified with a 3-methylimidazo[2,1-b][1,3]thiazole moiety, which is known for its ability to interact with various biological targets. The presence of multiple functional groups, including methoxy and imidazole rings, enhances the compound's potential for binding to specific receptors and enzymes.

In recent years, there has been a growing interest in imidazole derivatives due to their diverse pharmacological properties. The 3-methylimidazo[2,1-b][1,3]thiazole scaffold has been extensively studied for its role in modulating inflammatory pathways and cancer cell proliferation. Studies have shown that compounds containing this moiety can exhibit significant anti-inflammatory and antitumor effects by targeting key signaling pathways involved in these processes.

The benzamide moiety in 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide is another critical component that contributes to its biological activity. Benzamides are well-known for their ability to act as inhibitors of various proteases and enzymes involved in pain signaling and neuroinflammation. The combination of the imidazole and benzamide groups in this compound suggests potential therapeutic benefits in conditions such as chronic pain and neurodegenerative diseases.

Recent research has highlighted the importance of structure-activity relationships (SARs) in the development of novel pharmaceutical agents. The specific arrangement of functional groups in 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide may contribute to its unique pharmacological profile. By modifying the positions and types of substituents, researchers can fine-tune the biological activity of this compound to target specific disease mechanisms more effectively.

The methoxy groups at the 2- and 6-positions of the benzamide core are particularly noteworthy as they can influence the solubility and metabolic stability of the compound. These substituents may also enhance binding affinity by increasing hydrophobic interactions with biological targets. The strategic placement of these groups can be crucial for optimizing drug-like properties such as bioavailability and pharmacokinetics.

In vitro studies have begun to explore the potential therapeutic applications of 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. For instance, its interaction with COX-2 (cyclooxygenase-2) and other inflammatory mediators could make it a promising candidate for developing anti-inflammatory drugs.

The integration of computational chemistry techniques has further advanced the study of this compound. Molecular docking simulations can predict how 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize the structure for improved efficacy. Additionally, virtual screening methods can rapidly assess large libraries of compounds for potential activity against specific disease-related targets.

The synthesis of complex molecules like 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide requires meticulous planning and expertise in organic chemistry. Advanced synthetic methodologies have enabled the efficient preparation of this compound while maintaining high purity standards. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are essential for producing sufficient quantities for preclinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research into nanotechnology has opened new avenues for delivering active ingredients using targeted nanoparticles or liposomes. By incorporating 2,6-dimethoxy-N-(4-{3-methylimidazo[2,1-b][1，